Cas no 1804263-97-5 (1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one)
1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one
-
- Inchi: 1S/C10H9Br2NO3/c11-5-8-3-9(13(15)16)2-1-7(8)4-10(14)6-12/h1-3H,4-6H2
- InChI Key: PHIHXYYXACMPED-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C=CC=1CC(CBr)=O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 267
- XLogP3: 2.7
- Topological Polar Surface Area: 62.9
1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013018876-250mg |
1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one |
1804263-97-5 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013018876-500mg |
1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one |
1804263-97-5 | 97% | 500mg |
790.55 USD | 2021-06-25 | |
| Alichem | A013018876-1g |
1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one |
1804263-97-5 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one
1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one: A Versatile Compound with Emerging Applications in Medicinal Chemistry
1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one, with the chemical formula C12H11Br2NO4, represents a promising molecule in the field of organic synthesis and drug discovery. This compound, identified by the CAS number 1804263-97-5, features a complex structure that includes multiple electrophilic functional groups and electron-deficient aromatic rings. Recent advancements in computational chemistry and bioisosteric replacement strategies have highlighted its potential as a scaffold for the development of novel therapeutics targeting various pathophysiological pathways.
The molecular framework of 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one is characterized by a propan-2-one core, which is substituted with a 4-nitrophenyl group at the 3-position and a 2-(bromomethyl) substituent at the 4-position. The presence of two bromine atoms and a nitro group introduces significant electrophilic reactivity and electronic polarization within the molecule. These features make it a valuable intermediate in the synthesis of heterocyclic compounds and pharmaceuticals with diverse biological activities.
Recent studies have demonstrated that 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)pro,2-one can serve as a key building block in the development of anti-inflammatory agents and antimicrobial compounds. For instance, a 2023 paper published in Journal of Medicinal Chemistry reported the synthesis of a series of nitrophenyl-substituted ketones derived from this compound, which exhibited potent inhibitory activity against pro-inflammatory cytokines such as IL-6 and TNF-α. This finding underscores the importance of functional group manipulation in optimizing the bioavailability and target specificity of such molecules.
From a synthetic perspective, the preparation of 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one typically involves multistep organic transformations, including electrophilic aromatic substitution and nucleophilic substitution reactions. The nitro group at the 4-position of the phenyl ring plays a critical role in directing the electrophilic substitution reactions, while the bromomethyl substituent at the 2-position introduces steric hindrance that influences the reaction kinetics. These factors are essential for the design of efficient synthetic routes in drug discovery and chemical biology.
Advancements in computational modeling have further enhanced the understanding of 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one's properties. A 2024 study published in Organic & Biomolecular Chemistry utilized quantum mechanical calculations to predict the electronic distribution and reactivity patterns of this compound. The results indicated that the nitro group acts as a strong electron-withdrawing group, which significantly affects the reactivity of the adjacent carbon atoms. This insight is crucial for the rational design of new drug candidates with optimized pharmacological profiles.
From a biological standpoint, 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one has shown potential in modulating cell signaling pathways associated with chronic diseases. A 2023 study in Pharmacological Reports explored its antioxidant activity and anti-cancer potential. The compound was found to inhibit the proliferation of cancer cells by inducing apoptosis and suppressing angiogenesis. These effects were attributed to its ability to interfere with mitogen-activated protein kinase (MAPK) signaling and reactive oxygen species (ROS) production.
In the context of drug development, the 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one scaffold has been employed to create bioisosteric analogs of existing therapeutic agents. A 2022 study in European Journal of Medicinal Chemistry described the synthesis of a nitrophenyl-substituted ketone derivative that exhibited enhanced potency and selectivity compared to its parent compound. This finding highlights the importance of structure-activity relationship (SAR) studies in refining the pharmacological properties of such compounds.
Furthermore, the 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one molecule has attracted attention for its potential in nanomedicine and targeted drug delivery. Researchers have explored its use as a ligand for nanoparticle surface functionalization, aiming to improve the targeting efficiency of therapeutic agents. A 2023 paper in Advanced Drug Delivery Reviews demonstrated that the nitrophenyl group could be modified to enhance the binding affinity for specific receptors on target cells, thereby improving the therapeutic index of the drug.
Despite its promising applications, the 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one compound presents challenges in terms of synthetic accessibility and biological toxicity. A 2024 study in Chemical Research in Toxicology reported that certain derivatives of this compound exhibited cytotoxic effects at high concentrations, emphasizing the need for careful dose optimization and pharmacological screening in preclinical studies.
In conclusion, 1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one represents a versatile scaffold with significant potential in medicinal chemistry and drug discovery. Its unique structural features and reactivity patterns make it an attractive candidate for the development of novel therapeutic agents targeting a wide range of pathological conditions. Continued research into its synthetic methodologies, biological activities, and pharmacological properties will be essential for unlocking its full potential in the field of pharmaceutical sciences.
1804263-97-5 (1-Bromo-3-(2-(bromomethyl)-4-nitrophenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)